Cas no 54057-66-8 (4-[(methylcarbamoyl)amino]benzoic acid)

• Product Name: 4-[(methylcarbamoyl)amino]benzoic acid
• CAS No: 54057-66-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 939546
• PubChem ID: 306238
• Update Time: 2025-09-21

4-[(methylcarbamoyl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(methylcarbamoyl)amino]benzoic acid
• 4-(methylcarbamoylamino)benzoic acid
• 4-(N'-Methyl-ureido)-benzoesaeure
• 4-(N'-methyl-ureido)-benzoic acid
• AC1L78GO
• CBDivE_005264
• CHEBI:233684
• CHEMBL86007
• HMS1577F22
• N-Methyl-N'-(4-carboxy-phenyl)-harnstoff
• NSC203915
• Oprea1_831108
• ST028020
• SureCN3885202
• 4-(Methylaminocarbonylamino)benzoic acid
• SCHEMBL3885202
• CS-0258433
• 4-{[(methylamino)carbonyl]amino}benzoic acid
• 4-(3-Methyl-ureido)-benzoic acid
• EN300-701349
• Z763651592
• starbld0045455
• BDBM50145817
• 4-(3-methylureido)benzoic acid
• AKOS003665384
• Cambridge id 5193130
• Benzoic acid, 4-[[(methylamino)carbonyl]amino]-
• 54057-66-8
• DTXSID30308425
• DB-106405
• WSOMAKYZWNPMKC-UHFFFAOYSA-N
• NSC-203915

• Inchi： 1S/C9H10N2O3/c1-10-9(14)11-7-4-2-6(3-5-7)8(12)13/h2-5H,1H3,(H,12,13)(H2,10,11,14)
• InChI Key： WSOMAKYZWNPMKC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(NC)=O)=O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.627
• PSA: 78.43
• LogP: 1.60000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas